N-[5-(ethylsulfamoyl)-2-methoxyphenyl]benzamide

• IUPAC Name: N-[2-methoxy-5-[(2-methyl-6-propan-2-ylphenyl)sulfamoyl]phenyl]benzamide
• InChI: InChI=1S/C24H26N2O4S/c1-16(2)20-12-8-9-17(3)23(20)26-31(28,29)19-13-14-22(30-4)21(15-19)25-24(27)18-10-6-5-7-11-18/h5-16,26H,1-4H3,(H,25,27)
• InChI Key: WWWWMQDAWXRHED-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(C)C)NS(=O)(=O)C2=CC(=C(C=C2)OC)NC(=O)C3=CC=CC=C3
• Molecular Formula: C24H26N2O4S
• Molecular Weight: 438.5 g/mol

Description

N-[5-(ethylsulfamoyl)-2-methoxyphenyl]benzamide, also known as ESI-09, is a small molecule inhibitor that has been shown to selectively inhibit the activity of RAC1, a member of the Rho family of small GTPases. RAC1 plays a critical role in a variety of cellular processes, including cell migration, proliferation, and differentiation. As such, ESI-09 has been the subject of considerable scientific research, with a focus on its potential applications in the treatment of various diseases.

Mechanism of Action

N-[5-(ethylsulfamoyl)-2-methoxyphenyl]benzamide works by selectively inhibiting the activity of RAC1, a member of the Rho family of small GTPases. RAC1 plays a critical role in a variety of cellular processes, including cell migration, proliferation, and differentiation. By inhibiting the activity of RAC1, this compound is able to disrupt these cellular processes, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, as well as anti-inflammatory effects. Additionally, this compound has been shown to be well-tolerated in animal models, with no significant toxic effects observed.

Advantages and Limitations for Lab Experiments

N-[5-(ethylsulfamoyl)-2-methoxyphenyl]benzamide has a number of advantages for use in lab experiments. For example, it is a small molecule inhibitor that is relatively easy to synthesize and purify. Additionally, this compound has been shown to be well-tolerated in animal models, making it a potentially useful tool for in vivo studies.
However, there are also limitations to the use of this compound in lab experiments. For example, it is a relatively new compound, and there is still much to be learned about its mechanism of action and potential side effects. Additionally, this compound is highly specific for RAC1, which may limit its usefulness in certain experimental contexts.

Future Directions

There are a number of potential future directions for research on N-[5-(ethylsulfamoyl)-2-methoxyphenyl]benzamide. For example, further studies could be conducted to better understand its mechanism of action and potential side effects. Additionally, this compound could be tested in a variety of disease models to determine its potential efficacy in the treatment of various diseases. Finally, further studies could be conducted to identify potential analogs of this compound with improved pharmacokinetic properties and/or increased selectivity for RAC1.

Synthesis Methods

N-[5-(ethylsulfamoyl)-2-methoxyphenyl]benzamide can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis process has been described in detail in a number of scientific publications, including a paper by Kozlov et al. (2014), which provides a detailed protocol for the synthesis of this compound.

Scientific Research Applications

N-[5-(ethylsulfamoyl)-2-methoxyphenyl]benzamide has been the subject of numerous scientific studies, with a focus on its potential applications in the treatment of various diseases. For example, this compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Additionally, this compound has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.